Cas no 104777-74-4 (3-Ethylpiperidin-4-one)

• Product Name: 3-Ethylpiperidin-4-one
• CAS No: 104777-74-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1035291
• PubChem ID: 11105379
• Update Time: 2025-04-20

3-Ethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethylpiperidin-4-one
• 3-ethyl-4-oxopiperidine
• AK129518
• KB-31684
• RL00224
• SureCN5988216
• SB42712
• DTXSID30455281
• SCHEMBL5988216
• 104777-74-4
• EN300-155149
• J-512437
• A850565
• AKOS006354198
• CS-0296857

• MDL： MFCD13191638
• Inchi： 1S/C7H13NO/c1-2-6-5-8-4-3-7(6)9/h6,8H,2-5H2,1H3
• InChI Key： OIKJFJVXBZTLGL-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1CC

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1